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Compound of Interest

Compound Name: Neryl acetate

Cat. No.: B086377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Neryl acetate, a monoterpenoid and acetate ester, is a significant compound in the fields of

fragrance, flavor, and potentially therapeutics. A thorough understanding of its physical

properties is fundamental for its application in research and development. This guide provides

a detailed overview of the boiling point and density of neryl acetate, including experimental

protocols for their determination.

Core Physical Properties of Neryl Acetate
The boiling point and density are critical physical constants that provide insights into the purity

and behavior of neryl acetate under various conditions.

The physical properties of neryl acetate, as reported in various scientific sources, are

summarized in the table below for ease of comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b086377?utm_src=pdf-interest
https://www.benchchem.com/product/b086377?utm_src=pdf-body
https://www.benchchem.com/product/b086377?utm_src=pdf-body
https://www.benchchem.com/product/b086377?utm_src=pdf-body
https://www.benchchem.com/product/b086377?utm_src=pdf-body
https://www.benchchem.com/product/b086377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Conditions

Boiling Point 238 °C -

231 °C @ 760.00 mm Hg[1]

134 °C @ 25.00 mm Hg[1][2][3]

240 to 245 °C -

Density 0.905 g/mL -[4]

0.91 g/mL @ 25 °C[3][5]

0.88 g/cm³ -[6]

0.905-0.914 -[7]

Experimental Protocols for Determination of
Physical Properties
Accurate determination of boiling point and density is crucial for the characterization of neryl
acetate. The following are detailed methodologies for these key experiments.

This method is suitable when only a small sample of the liquid is available.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire for attaching the test tube to the thermometer

Procedure:
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A small amount (a few drops) of neryl acetate is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is then attached to a thermometer.

The assembly is heated in a heating bath. As the temperature rises, air trapped in the

capillary tube will be expelled, and a slow stream of bubbles will emerge from the open end

of the capillary.

Heating is continued until a rapid and continuous stream of bubbles is observed.

The heating is then stopped, and the bath is allowed to cool slowly.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.[8]

This is a straightforward method for determining the density of a liquid.

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL)

Electronic balance

Thermometer

Procedure:

The mass of a clean, dry graduated cylinder is measured using an electronic balance.

A specific volume of neryl acetate is carefully measured into the graduated cylinder. The

volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the neryl acetate is then measured.
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The mass of the neryl acetate is determined by subtracting the mass of the empty

graduated cylinder from the combined mass.

The density is calculated by dividing the mass of the neryl acetate by its measured volume

(Density = Mass/Volume).[9][10][11][12]

The temperature of the liquid should be recorded as density is temperature-dependent.

Visualizing Experimental Workflows
The following diagram illustrates the logical workflow for determining the key physical

properties of a chemical substance like neryl acetate.
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Experimental Workflow for Physical Property Determination

Boiling Point Determination Density Determination

Sample Preparation:
Place neryl acetate in a test tube with an inverted capillary.

Heating:
Heat the sample in a controlled manner.

Observation:
Observe for a continuous stream of bubbles.

Cooling & Measurement:
Record the temperature when the liquid enters the capillary upon cooling.

End: Characterized Physical Properties

Mass Measurement:
Weigh a clean, dry graduated cylinder.

Volume Measurement:
Add a known volume of neryl acetate.

Final Mass Measurement:
Weigh the cylinder with the sample.

Calculation:
Calculate density (Mass/Volume).

Start: Obtain Neryl Acetate Sample

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of a liquid sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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